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Compound of Interest

Compound Name: Camaric acid

Cat. No.: B1180403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Camaric acid, a pentacyclic triterpenoid primarily isolated from the plant Lantana camara, has

demonstrated a wide spectrum of biological activities, positioning it as a compound of

significant interest for therapeutic research. This technical guide provides a comprehensive

overview of the available scientific data on Camaric acid, including its physicochemical

properties, and diverse pharmacological effects such as antibacterial, antileishmanial,

antitrypanosomal, nematicidal, and anti-inflammatory activities. This document consolidates

quantitative data from various studies, details relevant experimental protocols, and visualizes

the proposed mechanism of action, particularly its role in modulating inflammatory signaling

pathways.

Physicochemical Properties
Camaric acid is a complex organic molecule with the following key identifiers and properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1180403?utm_src=pdf-interest
https://www.benchchem.com/product/b1180403?utm_src=pdf-body
https://www.benchchem.com/product/b1180403?utm_src=pdf-body
https://www.benchchem.com/product/b1180403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 146450-83-1

Molecular Formula C₃₅H₅₂O₆

Molecular Weight 568.79 g/mol

IUPAC Name

(1S,2R,4aR,6aS,7R,10aS,12aR,12bS)-10a-

hydroxy-2,4a,7,12b-tetramethyl-9-oxo-1-[(Z)-2-

methylbut-2-enoyl]oxy-

1,2,3,4,4a,5,6,6a,7,8,9,10,10a,11,12,12a-

hexadecahydropicene-1-carboxylic acid

Synonyms (+)-22β-(Angeloyloxy)lantanolic acid

Appearance White solid

Solubility
Soluble in chloroform, dichloromethane, ethyl

acetate, DMSO, and acetone.

Biological Activities and Quantitative Data
Camaric acid has been evaluated for several biological activities. The following tables

summarize the available quantitative data.

Table 2.1: Antimicrobial Activity
Target
Organism

Assay Activity Metric Value Reference

Staphylococcus

aureus
Not specified IC50 8.74 µM ChemFaces

Methicillin-

resistant S.

aureus (MRSA)

Not specified IC50 8.09 µM ChemFaces

Table 2.2: Antiparasitic Activity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1180403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target
Organism

Assay Activity Metric Value Reference

Leishmania sp. Not specified Activity Moderate ChemFaces

Trypanosoma sp. Not specified Activity Highly Potent ChemFaces

Table 2.3: Nematicidal Activity
Target Organism Concentration Mortality Reference

Meloidogyne incognita

(root-knot nematode)
0.5% 95% ChemFaces

Table 2.4: Anti-inflammatory Activity
Model Assay Activity Metric Value Reference

TPA-induced

mouse ear

edema

Edema inhibition IC50 0.67 mg/ear ChemFaces

Mechanism of Action
The precise molecular mechanisms underlying the diverse biological activities of Camaric acid
are not yet fully elucidated. However, based on studies of structurally similar pentacyclic

triterpenoids, several potential mechanisms can be proposed.

Anti-inflammatory Mechanism
Pentacyclic triterpenoids are well-documented inhibitors of inflammatory pathways.[1][2] A

primary target is the Nuclear Factor-kappa B (NF-κB) signaling pathway, a critical regulator of

the expression of pro-inflammatory genes.[3][4][5] It is hypothesized that Camaric acid may

exert its anti-inflammatory effects by inhibiting the activation of IκB kinase (IKK), which would

prevent the phosphorylation and subsequent degradation of the inhibitory protein IκBα. This, in

turn, would sequester NF-κB in the cytoplasm, preventing its translocation to the nucleus and

the transcription of inflammatory mediators such as cytokines, chemokines, and enzymes like

COX-2 and iNOS.[2][3][4]
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Dried & Powdered
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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